Cas no 883839-40-5 (N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide)

• Product Name: N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide
• CAS No: 883839-40-5
• MF: C₁₅H₉ClFN₃O₂
• MW: 317.702265501022
• CID: 5960781
• PubChem ID: 4638672
• Update Time: 2025-06-08

N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide
• AKOS004903093
• F1374-0746
• PD095915
• CHEMBL2098451
• GSK130507A
• N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-fluorobenzamide
• 883839-40-5
• TCMDC-142599
• N-(5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl)-4-fluorobenzamide

• Inchi： 1S/C15H9ClFN3O2/c16-11-5-1-10(2-6-11)14-19-20-15(22-14)18-13(21)9-3-7-12(17)8-4-9/h1-8H,(H,18,20,21)
• InChI Key： WHLDECCXYMPRNL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(NC(C2C=CC(=CC=2)F)=O)O1

Computed Properties

• Exact Mass: 317.0367324g/mol
• Monoisotopic Mass: 317.0367324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide

Comprehensive Overview of N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide (CAS No. 883839-40-5)

N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide (CAS No. 883839-40-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique 1,3,4-oxadiazole core, which is known for its versatile biological activities. The presence of both 4-chlorophenyl and 4-fluorobenzamide moieties enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), as it offers insights into designing novel therapeutics.

In recent years, the demand for heterocyclic compounds like N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide has surged due to their role in addressing global health challenges. For instance, the COVID-19 pandemic highlighted the need for innovative antiviral agents, and compounds with oxadiazole scaffolds have shown promise in this domain. Additionally, the rise of antibiotic resistance has spurred interest in new antimicrobial agents, where this compound's bioactive properties could play a pivotal role.

The synthesis of CAS No. 883839-40-5 involves multi-step organic reactions, often starting from 4-chlorobenzoic acid and 4-fluorobenzoyl chloride. Its molecular weight and logP value make it suitable for drug-likeness assessments, a critical factor in medicinal chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with Good Manufacturing Practices (GMP).

From an industrial perspective, N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide is explored for its potential in crop protection. The agrochemical sector values its pesticidal activity, particularly against resistant pests. This aligns with the growing trend of sustainable agriculture, where eco-friendly chemicals are prioritized. Furthermore, its low toxicity profile makes it a candidate for green chemistry initiatives.

In the realm of material science, this compound's thermal stability and electronic properties are under investigation for applications in organic semiconductors and photovoltaic devices. The integration of fluorine atoms often improves material performance, a feature leveraged in next-generation technologies. As the world shifts toward renewable energy, such innovations are highly sought after.

For researchers and industry professionals, understanding the regulatory landscape surrounding CAS No. 883839-40-5 is essential. While it is not classified as a hazardous substance, adherence to REACH and FDA guidelines is recommended for safe handling. The compound's patent status and commercial availability are also frequently queried, reflecting its market potential.

In conclusion, N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its synthetic versatility and biological relevance position it as a valuable asset in modern scientific endeavors. As research progresses, this molecule is likely to feature prominently in cutting-edge innovations, addressing some of the most pressing challenges of our time.